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Compound of Interest

Compound Name: Sivopixant

Cat. No.: B3326238

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of investigational compounds like Sivopixant are paramount to ensuring laboratory
safety and environmental protection. While specific disposal protocols for Sivopixant are not
readily available, this guide provides a comprehensive framework based on general best
practices for the disposal of hazardous chemical waste and investigational drugs.

Sivopixant is identified as a potent and selective P2X3 receptor antagonist with a molecular
weight of 507.9 g/mol .[1][2] It is intended for research use and is not sold to patients.[1] As
with any chemical used in a laboratory setting, understanding its properties is the first step
toward safe handling and disposal.

Key Chemical and Safety Data

While a specific Safety Data Sheet (SDS) for Sivopixant was not found during this search,
general safety precautions for similar chemical compounds should be strictly followed. A safety
data sheet for a comparable hazardous chemical indicates that such substances may be toxic
if swallowed and may cause genetic defects. Therefore, it is crucial to handle Sivopixant with
appropriate personal protective equipment (PPE), including gloves, protective clothing, and
eye/face protection.
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Property Value Source
Molecular Weight 507.9 g/mol [2]
Chemical Formula C25H22CIN505 [2]
Hydrogen Bond Acceptors 5 [3]
Hydrogen Bond Donors 2 [3]
Rotatable Bonds 9 [3]

Standard Operating Procedure for Sivopixant
Disposal

The following procedure is a general guideline and should be adapted to comply with all
federal, state, and local regulations, as well as the specific policies of your institution.[4]

1. Waste ldentification and Segregation:

» Hazardous Waste Determination: Due to its nature as an investigational drug and the
potential hazards associated with similar chemicals, all Sivopixant waste, including pure
compound, solutions, and contaminated materials, should be treated as hazardous chemical
waste.[4][5][6]

e Segregation: Do not mix Sivopixant waste with other waste streams.[5] It should be
collected in a dedicated, properly labeled hazardous waste container.

2. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling Sivopixant waste, including but not limited to:
o Double chemotherapy gloves[5]
o Safety goggles or a face shield
o Alab coat or other protective clothing

3. Waste Collection:
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o Solid Waste: Collect unused or expired Sivopixant powder in a clearly labeled, sealed
container. This container should be designated for hazardous chemical waste.

e Liquid Waste:

o Agqueous solutions containing Sivopixant should be collected in a dedicated, leak-proof,
and clearly labeled hazardous waste container.

o Do not dispose of Sivopixant solutions down the drain.

o Contaminated Materials: All items that have come into direct contact with Sivopixant, such
as pipette tips, gloves, bench paper, and empty vials, should be considered trace-
contaminated waste and disposed of in a designated hazardous waste container.[4] For
syringes, if there is any visible residual drug, they must be disposed of as hazardous
chemical waste in a specific bulk waste container, not a sharps container.[5]

4. Labeling and Storage:

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Sivopixant,” and any other information required by your institution's
Environmental Health and Safety (EHS) department.[5]

o Store the waste containers in a designated, secure satellite accumulation area (SAA) until
they are collected for disposal.[5]

5. Final Disposal:

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.[5][6]

e The recommended method for the final destruction of pharmaceutical waste is high-
temperature incineration by an approved environmental management vendor.[6][7]

Logical Workflow for Sivopixant Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of Sivopixant waste.
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Start: Sivopixant Waste Generated

1. Identify Waste Type

2. Don Appropriate PPE

3. Segregate Waste

4a. Collect Solid Waste 4b. Collect Liquid Waste
(Pure compound, contaminated solids) (Solutions)

5. Label and Store Securely
(Hazardous Waste Label, SAA)

6. Contact EHS for Pickup

:

End: Proper Disposal via Incineration

Click to download full resolution via product page

Sivopixant Disposal Workflow
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Disclaimer: This information is intended as a general guide. Researchers must consult their
institution's specific safety and disposal protocols and the relevant Safety Data Sheet for any
chemical they handle. Always adhere to local, state, and federal regulations concerning
hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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